Cas no 1212121-08-8 ((R)-N-1-(2-Fluorophenyl)ethylmethylamine)

(R)-N-1-(2-Fluorophenyl)ethylmethylamine structure
1212121-08-8 structure
Product Name:(R)-N-1-(2-Fluorophenyl)ethylmethylamine
CAS No:1212121-08-8
MF:C9H12FN
MW:153.196685791016
CID:2184741
PubChem ID:40787003
Update Time:2024-02-28

(R)-N-1-(2-Fluorophenyl)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

    • (R)-n-[1-(2-fluorophenyl)ethyl]methylamine
    • (1S)-1-(2-fluorophenyl)-N-methylethanamine
    • (1R)-1-(2-Fluorophenyl)-N-methylethylamine
    • MFCD07779097
    • AKOS017407154
    • SCHEMBL16254312
    • (R)-1-(2-Fluorophenyl)-N-methylethanamine
    • (1R)-1-(2-fluorophenyl)-N-methylethanamine
    • 1212121-08-8
    • N12637
    • [(1R)-1-(2-fluorophenyl)ethyl](methyl)amine
    • (R)-N-1-(2-Fluorophenyl)ethylmethylamine
    • Inchi: 1S/C9H12FN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3/t7-/m1/s1
    • InChI Key: QEHQNPXQYYTODW-SSDOTTSWSA-N
    • SMILES: FC1C=CC=CC=1[C@@H](C)NC

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 176.4±15.0 °C at 760 mmHg
  • Flash Point: 60.5±20.4 °C
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

(R)-N-1-(2-Fluorophenyl)ethylmethylamine Security Information

(R)-N-1-(2-Fluorophenyl)ethylmethylamine Pricemore >>

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